4-(5-{2-[(benzylamino)carbothioyl]carbohydrazonoyl}-2-furyl)-3-methylbenzoic acid

• Molecular Formula: C21H19N3O3S
• Molecular Weight: 393.5 g/mol
• IUPAC Name: 4-[5-[(Z)-(benzylcarbamothioylhydrazinylidene)methyl]furan-2-yl]-3-methylbenzoic acid
• InChI: InChI=1S/C21H19N3O3S/c1-14-11-16(20(25)26)7-9-18(14)19-10-8-17(27-19)13-23-24-21(28)22-12-15-5-3-2-4-6-15/h2-11,13H,12H2,1H3,(H,25,26)(H2,22,24,28)/b23-13-
• InChI Key: UIJUUDMSMYTRLR-QRVIBDJDSA-N
• SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CC=C(O2)C=NNC(=S)NCC3=CC=CC=C3
• Isomeric SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CC=C(O2)/C=N\NC(=S)NCC3=CC=CC=C3

Description

4-(5-{2-[(benzylamino)carbothioyl]carbohydrazonoyl}-2-furyl)-3-methylbenzoic acid is a complex organic compound that features a furan ring, a benzoic acid moiety, and a hydrazinylidene group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(5-{2-[(benzylamino)carbothioyl]carbohydrazonoyl}-2-furyl)-3-methylbenzoic acid typically involves multi-step organic reactionsThe reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale organic synthesis techniques. This includes the use of continuous flow reactors, automated synthesis machines, and advanced purification methods such as chromatography and crystallization to achieve high efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions: 4-(5-{2-[(benzylamino)carbothioyl]carbohydrazonoyl}-2-furyl)-3-methylbenzoic acid can undergo various